Cas no 1639902-31-0 (4-Bromo-2H-pyrazole-3-carboxylic acid methyl ester)

• Product Name: 4-Bromo-2H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 1639902-31-0
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• CID: 3111966
• PubChem ID: 2828046
• Update Time: 2025-04-21

4-Bromo-2H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2H-pyrazole-3-carboxylic acid methyl ester
• methyl 4-bromo-1H-pyrazole-3-carboxylate
• MFCD00466326
• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 4-BROMO-, METHYL ESTER
• SY030486
• DB-075744
• SCHEMBL13726965
• AH-034/11365123
• DTXSID50385177
• 4-bromopyrazole-3-carboxylic acid methyl ester
• 1639902-31-0
• methyl 4-bromopyrazole-3-carboxylate
• SR-01000390601-1
• AB06264
• O11931
• SR-01000390601
• BCP23475
• 1H-Pyrazole-3-carboxylic acid,4-bromo-,methyl ester
• KWQDACZQHJCUNK-UHFFFAOYSA-N
• STK315331
• methyl 4-bromo-1H-pyrazole-5-carboxylate
• CS-W019707
• DTXCID50336200
• AKOS003744357
• 190263-20-8
• 81190-89-8
• 4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
• 1H-Pyrazole-3-carboxylic acid, 4-bromo-, methyl ester
• AKOS000310357
• EN300-138289
• 640-582-9
• MFCD00619124
• BBL013079
• FS-2160
• ALBB-010454

• Inchi： 1S/C5H5BrN2O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,1H3,(H,7,8)
• InChI Key： KWQDACZQHJCUNK-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C(=O)OC

Computed Properties

• Exact Mass: 203.953
• Monoisotopic Mass: 203.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.781
• Boiling Point: 318 °C at 760 mmHg
• Flash Point: 146.1 °C
• PSA: 54.98000
• LogP: 0.95880